Cas no 1247589-97-4 (2-(2,5-Dimethylphenyl)-2,2-difluoroacetic acid)

• Product Name: 2-(2,5-Dimethylphenyl)-2,2-difluoroacetic acid
• CAS No: 1247589-97-4
• MF: C₁₀H₁₀F₂O₂
• MW: 200.182010173798
• CID: 5716215
• PubChem ID: 62548153
• Update Time: 2025-06-13

2-(2,5-Dimethylphenyl)-2,2-difluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-dimethylphenyl)-2,2-difluoroaceticacid
• 1247589-97-4
• AKOS011839052
• 2-(2,5-dimethylphenyl)-2,2-difluoroacetic acid
• EN300-1138252
• Benzeneacetic acid, α,α-difluoro-2,5-dimethyl-
• 2-(2,5-Dimethylphenyl)-2,2-difluoroacetic acid

• Inchi： 1S/C10H10F2O2/c1-6-3-4-7(2)8(5-6)10(11,12)9(13)14/h3-5H,1-2H3,(H,13,14)
• InChI Key： VWDUMANRYRBCKW-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(C1C=C(C)C=CC=1C)F

Computed Properties

• Exact Mass: 200.06488588g/mol
• Monoisotopic Mass: 200.06488588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.241±0.06 g/cm3(Predicted)
• Boiling Point: 279.7±35.0 °C(Predicted)
• pka: 1.13±0.10(Predicted)

Additional information on 2-(2,5-Dimethylphenyl)-2,2-difluoroacetic acid

Introduction to 2-(2,5-Dimethylphenyl)-2,2-difluoroacetic Acid (CAS No. 1247589-97-4)

2-(2,5-Dimethylphenyl)-2,2-difluoroacetic acid (CAS No. 1247589-97-4) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a 2,5-dimethylphenyl group and two fluorine atoms attached to the acetic acid moiety. These structural elements contribute to its distinct chemical properties and potential biological activities.

The chemical structure of 2-(2,5-Dimethylphenyl)-2,2-difluoroacetic acid consists of a benzene ring substituted with two methyl groups at the 2 and 5 positions, and a difluoromethylated acetic acid group. The presence of the fluorine atoms imparts enhanced lipophilicity and metabolic stability to the molecule, making it an attractive candidate for various pharmaceutical applications.

In recent years, extensive research has been conducted to explore the potential therapeutic applications of 2-(2,5-Dimethylphenyl)-2,2-difluoroacetic acid. One of the key areas of interest is its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are implicated in various inflammatory diseases. This makes it a promising candidate for the development of new anti-inflammatory drugs.

Another significant area of research is the antioxidant activity of 2-(2,5-Dimethylphenyl)-2,2-difluoroacetic acid. Oxidative stress is a major contributing factor in many chronic diseases, including cardiovascular diseases and neurodegenerative disorders. Research has demonstrated that this compound can scavenge free radicals and protect cells from oxidative damage. This property could be leveraged to develop novel therapeutic agents for treating oxidative stress-related conditions.

The pharmacokinetic properties of 2-(2,5-Dimethylphenyl)-2,2-difluoroacetic acid have also been extensively studied. Due to its enhanced lipophilicity and metabolic stability, this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are crucial for ensuring that the drug reaches its intended target in sufficient concentrations and remains active for an extended period.

In addition to its therapeutic potential, 2-(2,5-Dimethylphenyl)-2,2-difluoroacetic acid has also been investigated for its cytotoxic effects on cancer cells. Preliminary studies have shown that this compound can induce apoptosis in various cancer cell lines without significant toxicity to normal cells. This selective cytotoxicity makes it a potential lead compound for the development of new anticancer drugs.

The synthesis of 2-(2,5-Dimethylphenyl)-2,2-difluoroacetic acid involves several well-established chemical reactions. One common synthetic route involves the reaction of 1-bromo-3-methylbenzene with methyl magnesium bromide to form 1-(3-methylphenyl)ethanol. This intermediate is then converted to 1-(3-methylphenyl)ethanone through oxidation with an oxidizing agent such as Jones reagent. The ketone is subsequently treated with diethylaminosulfur trifluoride (DAST) to introduce the difluoromethyl group. Finally, hydrolysis with aqueous sodium hydroxide yields the desired product.

The safety profile of 2-(2,5-Dimethylphenyl)-2,2-difluoroacetic acid has been evaluated in several preclinical studies. These studies have shown that the compound is generally well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in animal models. However, further clinical trials are necessary to fully assess its safety and efficacy in humans.

In conclusion, 2-(2,5-Dimethylphenyl)-2,2-difluoroacetic acid (CAS No. 1247589-97-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent for various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.